Cas no 318239-52-0 (5-(4-Chlorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol)

• Product Name: 5-(4-Chlorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol
• CAS No: 318239-52-0
• MF: C₁₂H₁₀ClF₃N₂OS
• MW: 322.733810901642
• MDL: MFCD00172635
• CID: 3060959
• PubChem ID: 2773831
• Update Time: 2025-04-21

5-(4-Chlorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• <br>(5-((4-Chlorophenyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)meth anol
• 318239-52-0
• AKOS005070402
• CS-0333075
• [5-(4-chlorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)pyrazol-4-yl]methanol
• (5-((4-Chlorophenyl)thio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl)methanol
• [5-(4-Chlorophenylthio)-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
• [5-[(4-Chlorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]methanol
• 4G-334S
• {5-[(4-chlorophenyl)sulfanyl]-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl}methanol
• MFCD00172635
• 5-(4-Chlorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol

• MDL： MFCD00172635
• Inchi： 1S/C12H10ClF3N2OS/c1-18-11(20-8-4-2-7(13)3-5-8)9(6-19)10(17-18)12(14,15)16/h2-5,19H,6H2,1H3
• InChI Key： MAMSGTAPEXYENG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)SC1=C(CO)C(C(F)(F)F)=NN1C

Computed Properties

• Exact Mass: 322.0154463g/mol
• Monoisotopic Mass: 322.0154463g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• Melting Point: 96-97°C

5-(4-Chlorophenyl)sulfanyl-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-ylmethanol Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：
• HazardClass：IRRITANT